Cas no 93494-18-9 (Cyclopentanecarboxylic acid, 1-methyl-2-oxo-, 2-propenyl ester)

• Product Name: Cyclopentanecarboxylic acid, 1-methyl-2-oxo-, 2-propenyl ester
• CAS No: 93494-18-9
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 752684
• PubChem ID: 11535679
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 1-methyl-2-oxo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-methyl-2-oxo-, 2-propenyl ester
• prop-2-enyl 1-methyl-2-oxocyclopentane-1-carboxylate
• 93494-18-9
• DTXSID10468172

• Inchi： 1S/C10H14O3/c1-3-7-13-9(12)10(2)6-4-5-8(10)11/h3H,1,4-7H2,2H3
• InChI Key： JDRBFICHSQGFTJ-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C(=O)OCC=C)C

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų